Cas no 99-51-4 (1,2-Dimethyl-4-nitrobenzene)

1,2-Dimethyl-4-nitrobenzene structure

1,2-Dimethyl-4-nitrobenzene structure

Product Name:1,2-Dimethyl-4-nitrobenzene

CAS No:99-51-4

Molecular Formula:C₈H₉NO₂

Molecular Weight:151.16256

MDL:MFCD00007268

CID:35023

PubChem ID:7440

1,2-Dimethyl-4-nitrobenzene Properties

Names and Identifiers

- 1,2-Dimethyl-4-nitrobenzene
- 4-Nitro-1,2-dimethylbenzene
- 4-Nitro-o-xylene
- D1085
- DTXSID2025133
- A846039
- CAS-99-51-4
- NCGC00091347-03
- 1,2-dimethyl-4-nitro-benzene
- NCGC00091347-02
- 4-nitro-o-xylol
- NCGC00091347-04
- NSC 66555
- SCHEMBL384312
- p-Nitro-o-xylene
- UNII-FI6475010K
- Q27277994
- AKOS000120608
- Benzene,2-dimethyl-4-nitro-
- 1,2-dimethyl-4-nitrobenzol
- EINECS 202-761-6
- para-Nitro-ortho-xylene
- BS-42341
- NSC-66555
- FT-0619247
- 3-nitro-6-xylene
- NCGC00254358-01
- NCGC00091347-01
- 3,4-Dimethylnitrobenzene
- EN300-21077
- 1,2-DIMETHYL-4-NITROBENZENE [HSDB]
- 99-51-4
- NS00009140
- MFCD00007268
- DTXCID805133
- EC 202-761-6
- Tox21_300387
- 1,2-Dimethyl-4-nitrobenzene, 99%
- CCRIS 3118
- 3,4-Dimethyl-1-nitrobenzene
- CHEMBL1413373
- HSDB 5324
- Z104488476
- o-Xylene, 4-nitro-
- Benzene, 1,2-dimethyl-4-nitro-
- Tox21_201332
- FI6475010K
- NCGC00258884-01
- NSC66555
- W-100035
- 4-nitro o-xylene
- E78959
- 3,4Dimethyl1nitrobenzene
- UN3447
- pNitrooxylene
- oXylene, 4nitro
- paraNitroorthoxylene
- Benzene, 1,2dimethyl4nitro
- 4Nitrooxylene
- 4Nitro1,2dimethylbenzene
- +Expand
- MDL： MFCD00007268
- InChIKey： HFZKOYWDLDYELC-UHFFFAOYSA-N
- Inchi： 1S/C8H9NO2/c1-6-3-4-8(9(10)11)5-7(6)2/h3-5H,1-2H3
- SMILES： CC1=CC=C(C=C1C)[N+](=O)[O-]
- BRN： 2043245

Computed Properties

Exact Mass: 151.06300
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 1
Monoisotopic Mass: 151.063329
Heavy Atom Count: 11
Complexity: 153
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 45.8

Experimental Properties

LogP: 2.73480
PSA: 45.82000
Refractive Index: 1.555-1.557
Water Partition Coefficient: 100 mg/L (25 ºC)
Boiling Point: 143 °C/20 mmHg(lit.)
Melting Point: 27-30 °C (lit.)
Flash Point: Fahrenheit: 235.4 ° f
Celsius: 113 ° c
Solubility: 0.1g/l
Color/Form: Yellow flake crystals [1]
Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
Solubility: Insoluble in water, slightly soluble in hot ethanol, soluble in ether [8]
Density: 1.139 g/mL at 25 °C(lit.)

1,2-Dimethyl-4-nitrobenzene Security Information

Symbol: GHS07
WGK Germany：2
Safety Term：6.1
Safety Instruction： S22-S36/37
Packing Group：II
Risk Phrases：R20/21/22
Dangerous goods sign： Xn
Hazardous Material transportation number：UN 3447 6.1/PG 2
Hazard Statement： H302,H312,H332
Warning Statement： P280
Prompt：dangerous
Storage Condition：Keep container tightly closed. Store in a cool, dry place away from incompatible substances.
PackingGroup：II
Risk Phrases： 20/21/22
Signal Word：Warning
TSCA：Yes
HazardClass：6.1

1,2-Dimethyl-4-nitrobenzene Customs Data

HS CODE：2904209090
Customs Data：

China Customs Code:
2904209090

Overview:

2904209090 Other derivatives containing only nitro or nitroso groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2904209090 derivatives containing only nitro or only nitroso groups.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

1,2-Dimethyl-4-nitrobenzene Synthesis

Synthetic Circuit 1

1330-20-7

1330-20-7

99-51-4

99-51-4

99-12-7

99-12-7

89-87-2

89-87-2

89-58-7

89-58-7

83-41-0

83-41-0

81-20-9

81-20-9

Reaction Conditions

1.1 Reagents: Nitric acid Catalysts: 1-Octanesulfonic acid, 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluoro-, ytter… Solvents: Water

Reference

Perfluorinated rare earth metals catalyzed nitration of aromatic compounds

Shi, Min; et al, Journal of Fluorine Chemistry, 2002, 113(2), 207-209

1,2-Dimethyl-4-nitrobenzene Preparation Products

2,5-Dimethylnitrobenzene (89-58-7)

1,2-Dimethyl-4-nitrobenzene Related Literature

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Swee Hock Goh,Hooi Long Gian J. Chem. Soc. Perkin Trans. 1 1979 1625
2. Constructing magnetic Si–C–Fe hybrid microspheres for room temperature nitroarenes reduction

Xiaofei Zhang,Lixin Chen,Jin Yun,Xiaodong Wang,Jie Kong J. Mater. Chem. A 2017 5 10986
3. Catalytically active Rh species stabilized by zirconium and hafnium on zeolites

Yue Song,Tianjun Zhang,Risheng Bai,Yida Zhou,Lin Li,Yongcun Zou,Jihong Yu Inorg. Chem. Front. 2022 9 2395
4. Crystal structure of 1-methyl-2-quinolonium dihydrogen arsenate

M. Currie,J. C. Speakman J. Chem. Soc. A 1969 1648
5. Liposome encapsulation attenuated venenum bufonis induced vascular irritation in rabbit ear vein via regulating TLR/MAPK/NF-κB pathway

Qin Cao,Jianming Guo,Dawei Qian,Hongyue Ma,Yunru Peng,Erxin Shang,Buchang Zhao,Jinao Duan RSC Adv. 2017 7 27431
6. 1,4-Migration of a nitro-group in the rearomatization of 4,5-dimethyl-2,4-dinitrocyclohexa-2,5-dienyl acetate

Alfred Fischer,Lokanathan M. Iyer J. Chem. Soc. Chem. Commun. 1979 1096
7. Catalytically active Rh species stabilized by zirconium and hafnium on zeolites

Yue Song,Tianjun Zhang,Risheng Bai,Yida Zhou,Lin Li,Yongcun Zou,Jihong Yu Inorg. Chem. Front. 2022 9 2395
8. Simultaneous determination of twenty-six components of Flos Lonicerae japonicae–Fructus Forsythiae herb couple using UPLC-ESI-MS/MS: application to its preparations

Wei Zhou,Jinjun Shan,Wenzheng Ju,Shouchuan Wang,Minxin Meng,Baochang Cai,Liuqing Di Anal. Methods 2015 7 1425
9. Novel heteroligated titanium complexes with fluorinated salicylaldiminato and β-enaminoketonato ligands: synthesis, characterization and catalytic behavior in vinyl addition polymerization of norbornene

Ying-Yun Long,Wei-Ping Ye,Ping Tao,Yue-Sheng Li Dalton Trans. 2011 40 1610
10. Electrophilic aromatic substitution. Part VIII. Isomer ratios and assignment of mechanism in aromatic nitration. o-xylene and biphenyl

R. G. Coombes,L. W. Russell J. Chem. Soc. B 1971 2443

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